Cas no 57247-35-5 (3-((4-Fluorophenyl)thio)propanoyl chloride)

• Product Name: 3-((4-Fluorophenyl)thio)propanoyl chloride
• CAS No: 57247-35-5
• MF: C₉H₈ClFOS
• MW: 218.675623893738
• MDL: MFCD25977966
• CID: 4672549
• PubChem ID: 71779034
• Update Time: 2025-11-01

3-((4-Fluorophenyl)thio)propanoyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-((4-fluorophenyl)thio)propanoyl chloride
• 3-((4-Fluorophenyl)thio)propanoyl chloride

• MDL： MFCD25977966
• Inchi： 1S/C9H8ClFOS/c10-9(12)5-6-13-8-3-1-7(11)2-4-8/h1-4H,5-6H2
• InChI Key： BCYKSYSYSWJIPK-UHFFFAOYSA-N
• SMILES： ClC(CCSC1C=CC(=CC=1)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 169
• Topological Polar Surface Area: 42.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 3-((4-Fluorophenyl)thio)propanoyl chloride

Comprehensive Guide to 3-((4-Fluorophenyl)thio)propanoyl chloride (CAS No. 57247-35-5): Properties, Applications, and Market Insights

3-((4-Fluorophenyl)thio)propanoyl chloride (CAS No. 57247-35-5) is a specialized organofluorine compound widely recognized for its role in pharmaceutical and agrochemical synthesis. This sulfur-containing acyl chloride derivative is valued for its reactivity, particularly in amide bond formation and peptide coupling reactions. With the growing demand for fluorinated compounds in drug discovery, this chemical has gained significant attention from researchers and manufacturers alike.

The molecular structure of 3-((4-fluorophenyl)thio)propanoyl chloride combines a fluorophenyl group with a reactive propanoyl chloride moiety, making it particularly useful in medicinal chemistry. Recent studies highlight its application in developing kinase inhibitors, a hot topic in cancer research. The presence of both fluorine and sulfur atoms contributes to its unique electronic properties, which can enhance the bioavailability of resulting compounds – a key consideration in modern drug design.

In the pharmaceutical industry, 57247-35-5 serves as a crucial building block for small molecule therapeutics. Its ability to introduce both fluorinated aromatic systems and thioether linkages makes it valuable for creating compounds with improved metabolic stability. Researchers frequently search for "fluorophenyl thioether synthesis" and "acyl chloride applications in drug discovery," reflecting the compound's relevance in current pharmaceutical R&D trends.

The agrochemical sector also utilizes 3-((4-fluorophenyl)thio)propanoyl chloride in developing novel crop protection agents. The fluorine atom's presence often enhances pesticidal activity while reducing environmental persistence, addressing the growing demand for sustainable agriculture solutions. Common search queries like "fluorinated pesticide intermediates" demonstrate the market's interest in such specialized chemicals.

From a synthetic chemistry perspective, 57247-35-5 offers several advantages. The compound's reactivity allows for efficient nucleophilic substitution reactions, making it popular for creating diverse molecular architectures. Recent publications discussing "thioether functionalization techniques" frequently mention derivatives of this compound, highlighting its versatility in organic synthesis.

Quality control of 3-((4-fluorophenyl)thio)propanoyl chloride typically involves advanced analytical techniques. HPLC and GC-MS methods are commonly employed to ensure purity, particularly important for pharmaceutical applications where even minor impurities can affect biological activity. The search term "analytical methods for acyl chlorides" reflects this critical aspect of working with such reactive intermediates.

Market analysis indicates steady growth in demand for fluorinated building blocks like 57247-35-5. The global push for more effective and selective pharmaceuticals, coupled with stricter regulations on agrochemicals, drives innovation in this space. Industry reports often track "fluorochemical market trends 2023" and "specialty chemical growth sectors," where this compound frequently appears as a noteworthy example.

Handling 3-((4-fluorophenyl)thio)propanoyl chloride requires standard precautions for reactive acid chlorides. Proper storage under inert atmosphere and controlled moisture conditions are essential to maintain stability. Safety data sheets emphasize the importance of "handling moisture-sensitive reagents," a common concern when working with such compounds.

Environmental considerations for 57247-35-5 focus on responsible disposal methods and waste minimization. The pharmaceutical industry's increasing emphasis on "green chemistry principles" has led to improved synthetic routes that maximize atom economy when using such intermediates. Researchers actively investigate "sustainable fluorination methods" to reduce environmental impact.

Future applications of 3-((4-fluorophenyl)thio)propanoyl chloride may expand into materials science. Preliminary studies suggest potential in creating fluorinated polymers with unique electronic properties. The growing interest in "organic electronic materials" and "fluorine in material science" indicates possible new directions for this versatile compound.

For researchers sourcing 57247-35-5, quality certifications like HPLC purity reports and batch-to-batch consistency are crucial considerations. Common procurement queries include "high purity fluorinated intermediates" and "reliable chemical suppliers," reflecting the importance of quality assurance in specialized chemical purchases.

In conclusion, 3-((4-fluorophenyl)thio)propanoyl chloride (CAS No. 57247-35-5) represents an important tool in modern chemical synthesis, particularly for pharmaceutical and agrochemical applications. Its unique combination of fluorine and sulfur functionalities, coupled with the reactivity of the acyl chloride group, makes it valuable for creating diverse molecular structures. As research continues to explore new applications for fluorinated compounds, this chemical is likely to maintain its relevance in scientific and industrial contexts.